1-[4-(4-Nonylcyclohexyl)phenyl]ethanone
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Description
1-[4-(4-Nonylcyclohexyl)phenyl]ethanone is an acetophenone derivative characterized by a phenyl ring substituted at the para position with a 4-nonylcyclohexyl group. The nonylcyclohexyl moiety introduces significant steric bulk and lipophilicity, which may influence its physicochemical properties and biological interactions. The cyclohexyl group enhances rigidity, while the nonyl chain may improve membrane permeability in biological systems .
Properties
Molecular Formula |
C23H36O |
|---|---|
Molecular Weight |
328.5g/mol |
IUPAC Name |
1-[4-(4-nonylcyclohexyl)phenyl]ethanone |
InChI |
InChI=1S/C23H36O/c1-3-4-5-6-7-8-9-10-20-11-13-22(14-12-20)23-17-15-21(16-18-23)19(2)24/h15-18,20,22H,3-14H2,1-2H3 |
InChI Key |
QRMQGUYQXLKOJE-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)C |
Canonical SMILES |
CCCCCCCCCC1CCC(CC1)C2=CC=C(C=C2)C(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparison of Key Structural Features and Physical Properties
Key Observations :
- Methoxy and ethylphenoxy groups introduce polarity, affecting solubility and reactivity in synthetic pathways (e.g., Claisen-Schmidt condensation) .
Key Observations :
- Antimicrobial Activity: Chalcone derivatives synthesized from ethanones (e.g., 1-[4-(imidazolyl)phenyl]ethanone) exhibit broad-spectrum antimicrobial effects, likely due to their conjugated π-system disrupting microbial membranes .
- Enzyme Inhibition: Pyridine-based ethanones (e.g., UDO) target CYP51, a critical enzyme in ergosterol biosynthesis, demonstrating efficacy comparable to posaconazole against Trypanosoma cruzi .
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